1-(2,4-Dichloropyrimidin-5-YL)ethanone

• IUPAC Name: 1-(2,4-dichloropyrimidin-5-yl)ethanone
• InChI: InChI=1S/C6H4Cl2N2O/c1-3(11)4-2-9-6(8)10-5(4)7/h2H,1H3
• InChI Key: LQPFSUBPAKSGQX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN=C(N=C1Cl)Cl
• Molecular Formula: C6H4Cl2N2O
• DSSTOX Substance ID: DTXSID00611872
• Molecular Weight: 191.01 g/mol
• CAS RN: 871254-62-5

Description

1-(2,4-Dichloropyrimidin-5-YL)ethanone is a white to off-white powder primarily used as an intermediate in the manufacturing of pharmaceuticals and agrochemicals. It is an important building block in the synthesis of various pyrimidine derivatives, which have diverse biological activities.

Molecular Structure Analysis

The molecular structure of 1-(2,4-Dichloropyrimidin-5-YL)ethanone is characterized by the presence of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The pyrimidine ring in this compound is substituted with two chlorine atoms and an ethanone group.

Physical And Chemical Properties Analysis

1-(2,4-Dichloropyrimidin-5-YL)ethanone is a white to off-white powder. The exact physical and chemical properties such as melting point, boiling point, and density are not specified in the search results.

Scientific Research Applications

Computational Chemistry

Finally, in computational chemistry, 1-(2,4-Dichloropyrimidin-5-YL)ethanone is used to model interactions with biological macromolecules. This helps in the design of new drugs and in understanding their binding affinities.

Each application leverages the unique chemical properties of 1-(2,4-Dichloropyrimidin-5-YL)ethanone , demonstrating its versatility and importance in scientific research across various fields. .

Safety and Hazards

This compound is associated with certain hazards. It is harmful if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation. Therefore, it is recommended to avoid breathing its dust/fume/gas/mist/vapours/spray and to wear protective gloves/clothing/eye protection/face protection.

Synthesis routes and methods

Procedure details

To a stirred suspension of 1-(2,4-dichloro-pyrimidin-5-yl)-ethanol (Example 20, 1.00 g, 5.2 mmol) in a mixture of methylene chloride (30 mL), THF (8 mL) and water (2 mL), tetrabutylammonium chloride (Aldrich, 50 mg, 0.15 mmol), TEMPO (Aldrich, 9 mg, 0.05 mmol) and sodium bicarbonate (208 mg, 2.48 mmol) were added and the mixture was cooled to 0° C. To the stirred mixture, colorex (Aldrich; active Cl2, 10-13%; 3.75 mL) was added and the mixture was stirred for 2 hours at 0° C. Water (10 mL) was added and the organic layer was separated and dried over sodium sulfate. Removal of solvent gave an oil which was purified by silica gel chromatography (1% MeOH/CH2Cl2) to yield a colorless oil. 232 mg, 23%. MS (M+H)+, 191.